molecular formula C20H13ClFN3OS B6507060 N-(6-chloro-1,3-benzothiazol-2-yl)-3-fluoro-N-[(pyridin-2-yl)methyl]benzamide CAS No. 942003-18-1

N-(6-chloro-1,3-benzothiazol-2-yl)-3-fluoro-N-[(pyridin-2-yl)methyl]benzamide

Cat. No. B6507060
CAS RN: 942003-18-1
M. Wt: 397.9 g/mol
InChI Key: RJIXSYDWADWRBZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(6-chloro-1,3-benzothiazol-2-yl)-3-fluoro-N-[(pyridin-2-yl)methyl]benzamide, also known as N-6-CBFMB, is a novel small molecule that has recently been developed for use in scientific research. N-6-CBFMB is a member of the benzothiazole family and has a number of interesting properties that make it a promising candidate for use in a variety of laboratory experiments.

Mechanism of Action

N-(6-chloro-1,3-benzothiazol-2-yl)-3-fluoro-N-[(pyridin-2-yl)methyl]benzamide is thought to act as an inhibitor of acetylcholinesterase and cyclooxygenase-2 by binding to the active sites of these enzymes. This binding prevents the enzymes from performing their normal functions, resulting in a decrease in their activity. In the case of acetylcholinesterase, this leads to an increase in the levels of acetylcholine in the brain, which can have a number of beneficial effects. In the case of cyclooxygenase-2, this leads to a decrease in the production of prostaglandins, which can also have a number of beneficial effects.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. In animal studies, it has been shown to increase the levels of acetylcholine in the brain, which can lead to improved cognitive function and memory. It has also been shown to reduce inflammation and to have a number of beneficial effects on heart health. In addition, this compound has been shown to have anti-cancer properties in animal studies, although further research is needed to confirm these findings.

Advantages and Limitations for Lab Experiments

N-(6-chloro-1,3-benzothiazol-2-yl)-3-fluoro-N-[(pyridin-2-yl)methyl]benzamide has a number of advantages for use in laboratory experiments. It is a relatively simple molecule to synthesize, and it is stable in a variety of solvents. In addition, it is relatively non-toxic and has a low cost, making it an attractive candidate for use in experiments. However, this compound does have some limitations. It has a relatively short half-life, which means that it must be used in experiments quickly before it begins to degrade. In addition, its effects may be limited in some experiments due to its low solubility.

Future Directions

The potential future directions for research involving N-(6-chloro-1,3-benzothiazol-2-yl)-3-fluoro-N-[(pyridin-2-yl)methyl]benzamide are numerous. Further research is needed to confirm the anti-cancer properties of this compound, as well as its potential for use in the treatment of neurological disorders such as Alzheimer’s disease. In addition, further research is needed to investigate the effects of this compound on other physiological processes such as inflammation and heart health. Finally, further research is needed to investigate the potential for this compound to be used in combination with other molecules to enhance its effects.

Synthesis Methods

N-(6-chloro-1,3-benzothiazol-2-yl)-3-fluoro-N-[(pyridin-2-yl)methyl]benzamide is synthesized via a two-step process. The first step is the formation of the benzothiazole core, which is accomplished by reacting 6-chloro-1,3-benzothiazole with pyridine-2-ylmethylbenzene. This reaction is carried out in a solvent such as acetonitrile or dimethyl sulfoxide, and is catalyzed by a base such as sodium hydroxide. The second step is the addition of the 3-fluoro group, which is accomplished by reacting the benzothiazole core with 3-fluoro-N-methylbenzamide. This reaction is also carried out in a solvent such as acetonitrile or dimethyl sulfoxide, and is catalyzed by a base such as sodium hydroxide.

Scientific Research Applications

N-(6-chloro-1,3-benzothiazol-2-yl)-3-fluoro-N-[(pyridin-2-yl)methyl]benzamide has a number of potential applications in scientific research. It has been shown to be a potent inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This makes this compound a potential candidate for use in studies of Alzheimer’s disease and other neurological disorders. In addition, this compound has been shown to be a potent inhibitor of the enzyme cyclooxygenase-2, which is involved in the synthesis of prostaglandins. This makes this compound a potential candidate for use in studies of inflammation and other related conditions.

properties

IUPAC Name

N-(6-chloro-1,3-benzothiazol-2-yl)-3-fluoro-N-(pyridin-2-ylmethyl)benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H13ClFN3OS/c21-14-7-8-17-18(11-14)27-20(24-17)25(12-16-6-1-2-9-23-16)19(26)13-4-3-5-15(22)10-13/h1-11H,12H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RJIXSYDWADWRBZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=NC(=C1)CN(C2=NC3=C(S2)C=C(C=C3)Cl)C(=O)C4=CC(=CC=C4)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H13ClFN3OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

397.9 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.